Cas no 2034503-93-8 (1-(3-{6-(dimethylamino)pyridazin-3-yloxy}pyrrolidin-1-yl)-2-ethoxyethan-1-one)

• Product Name: 1-(3-{6-(dimethylamino)pyridazin-3-yloxy}pyrrolidin-1-yl)-2-ethoxyethan-1-one
• CAS No: 2034503-93-8
• MF: C₁₄H₂₂N₄O₃
• MW: 294.3495
• CID: 5352161
• Update Time: 2025-06-08

1-(3-{6-(dimethylamino)pyridazin-3-yloxy}pyrrolidin-1-yl)-2-ethoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidin-1-yl]-2-ethoxyethanone
• 1-(3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)-2-ethoxyethanone
• 1-(3-{6-(dimethylamino)pyridazin-3-yloxy}pyrrolidin-1-yl)-2-ethoxyethan-1-one

• Inchi： 1S/C14H22N4O3/c1-4-20-10-14(19)18-8-7-11(9-18)21-13-6-5-12(15-16-13)17(2)3/h5-6,11H,4,7-10H2,1-3H3
• InChI Key： QTDGTQNTNBPRJY-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(N(C([H])([H])[H])C([H])([H])[H])=NN=1)C1([H])C([H])([H])N(C(C([H])([H])OC([H])([H])C([H])([H])[H])=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 340
• XLogP3: 0.6
• Topological Polar Surface Area: 67.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(3-{6-(dimethylamino)pyridazin-3-yloxy}pyrrolidin-1-yl)-2-ethoxyethan-1-one

Recent Advances in the Study of 1-(3-{6-(dimethylamino)pyridazin-3-yloxy}pyrrolidin-1-yl)-2-ethoxyethan-1-one (CAS: 2034503-93-8)

The compound 1-(3-{6-(dimethylamino)pyridazin-3-yloxy}pyrrolidin-1-yl)-2-ethoxyethan-1-one (CAS: 2034503-93-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine and pyrrolidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a lead compound for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific kinase targets. Preliminary data suggest that 1-(3-{6-(dimethylamino)pyridazin-3-yloxy}pyrrolidin-1-yl)-2-ethoxyethan-1-one exhibits selective inhibition against a subset of kinases involved in inflammatory and oncogenic pathways. Structural-activity relationship (SAR) studies have been conducted to identify the critical functional groups responsible for its bioactivity, with the dimethylamino pyridazine moiety emerging as a pivotal pharmacophore. These findings have been published in recent high-impact journals, highlighting the compound's potential as a scaffold for designing next-generation kinase inhibitors.

In addition to its kinase-modulating properties, researchers have also explored the compound's potential in addressing unmet medical needs, such as neurodegenerative diseases and autoimmune disorders. Recent in vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, making it a candidate for central nervous system (CNS) targeted therapies. Furthermore, its favorable toxicity profile in preclinical models has spurred interest in advancing it to early-phase clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development.

The synthesis and scale-up of 1-(3-{6-(dimethylamino)pyridazin-3-yloxy}pyrrolidin-1-yl)-2-ethoxyethan-1-one have also been a focus of recent research. Innovative synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for ensuring a stable supply of the compound for further pharmacological and clinical studies. Patent filings related to its synthesis and applications have increased, reflecting the growing commercial interest in this molecule.

Looking ahead, the compound's versatility and promising preclinical data position it as a valuable asset in the drug discovery pipeline. Future research directions may include combinatorial chemistry approaches to generate derivatives with enhanced potency and selectivity, as well as detailed mechanistic studies to uncover its full therapeutic potential. The ongoing exploration of 1-(3-{6-(dimethylamino)pyridazin-3-yloxy}pyrrolidin-1-yl)-2-ethoxyethan-1-one underscores its significance in bridging chemical biology and translational medicine.